Cas no 203788-47-0 (1H-Isoindol-1-one, 2,3-dihydro-2-[(1S)-1-phenylethyl]-)

1H-Isoindol-1-one, 2,3-dihydro-2-[(1S)-1-phenylethyl]- structure
203788-47-0 structure
Product Name:1H-Isoindol-1-one, 2,3-dihydro-2-[(1S)-1-phenylethyl]-
CAS No:203788-47-0
MF:C16H15NO
MW:237.296404123306
CID:1393312
PubChem ID:10900661
Update Time:2025-04-20

1H-Isoindol-1-one, 2,3-dihydro-2-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 2,3-dihydro-2-[(1S)-1-phenylethyl]-
    • 2,3-dihidro-2-[(1S)-1-phenylethyl]-1H-Isoindol-1-one-
    • 2-[(1S)-1-PHENYLETHYL]-3H-ISOINDOL-1-ONE
    • SCHEMBL21473595
    • 203788-47-0
    • 2-[(S)-alpha-Methylbenzyl]isoindoline-1-one
    • 2,3-Dihydro-2-[(1S)-1-phenylethyl]-1H-isoindol-1-one
    • Inchi: 1S/C16H15NO/c1-12(13-7-3-2-4-8-13)17-11-14-9-5-6-10-15(14)16(17)18/h2-10,12H,11H2,1H3/t12-/m0/s1
    • InChI Key: OHXLVBFNCNKYHU-LBPRGKRZSA-N
    • SMILES: O=C1C2C=CC=CC=2CN1[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.11545
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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